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Compound of Interest

Compound Name: Biotin-16-UTP

Cat. No.: B15588680

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety and handling guidelines for
Biotin-16-UTP (Biotin-16-uridine-5'-triphosphate). The information presented is collated from
safety data sheets (SDS) and product information from various suppliers to ensure a
comprehensive understanding for laboratory personnel. While Biotin-16-UTP is not classified
as a hazardous substance or mixture, adherence to standard laboratory safety practices is
essential to ensure a safe working environment.[1][2]

Hazard Identification and Classification

Biotin-16-UTP is not considered a hazardous substance according to GHS classification.[1][2]
Consequently, it does not have associated hazard pictograms, signal words, or hazard
statements.[2] No components of this product at levels greater than or equal to 0.1% are
identified as probable, possible, or confirmed human carcinogens by IARC, OSHA, or NTP.[2]
Furthermore, it is not subject to the reporting requirements of SARA 311/312 and is not listed
under the Massachusetts, Pennsylvania, or New Jersey Right To Know Acts.[1] This product
also does not contain any chemicals known to the State of California to cause cancer, birth
defects, or any other reproductive harm.[1]

Physical and Chemical Properties

A summary of the key physical and chemical properties of Biotin-16-UTP is provided in the
table below. These properties are essential for proper handling, storage, and in case of
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accidental release.

Property Data

C32H4sN7NasO19P3S[1] or C32Hs52N7010P3S
(free acid)[3]

Molecular Formula

1051.70 g/mol (tetrasodium salt)[1] or 963.78

Molecular Weight )
g/mol (free acid)[3]
Colorless to slightly yellow solution[3] or white
Appearance .
solid[4]
Filtered solution (10 mM in Tris-HCI)[3] or
Form _
solid[4]
pH 7.5 £0.5[3]
Solubility Soluble in water[4]
Storage Temperature -20°C[1][3]
- Stable under recommended storage
Stability B
conditions[1]
Flash Point Does not flash

Safe Handling and Storage

Proper handling and storage are crucial to maintain the integrity of Biotin-16-UTP and to
ensure the safety of laboratory personnel.

3.1 Handling:
e Avoid contact with eyes, skin, and clothing.[1]
e Avoid inhalation of dust or aerosols.[1]

» Use in a well-ventilated area, preferably with an appropriate exhaust ventilation system.[1]
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o Wear appropriate personal protective equipment (PPE), including safety goggles with side-
shields, protective gloves, and impervious clothing.[1]

e Asuitable respirator should be used if ventilation is inadequate.[1]
» Centrifuge the vial briefly before opening to ensure the contents are at the bottom.[3]

3.2 Storage:

Store at -20°C in a tightly sealed container.[1][3][5]

Keep in a cool, well-ventilated area.[1]

Protect from light and direct sunlight.[1][2]

Keep away from sources of ignition.[1]

Short-term exposure to ambient temperature (up to one week cumulative) is possible.[3]

The product is typically shipped on dry ice or gel packs.[3][6]

Experimental Protocols and Exposure Controls

While specific experimental protocols for safety testing of Biotin-16-UTP are not publicly
detailed in the provided search results, standard laboratory exposure control measures are
well-documented.

4.1 Exposure Controls:

o Engineering Controls: Ensure adequate ventilation in the laboratory. An accessible safety
shower and eye wash station should be available.[1]

o Personal Protective Equipment (PPE):

o

Eye/Face Protection: Wear safety goggles with side-shields.[1]

o

Hand Protection: Wear protective gloves.[1]

o

Skin and Body Protection: Wear impervious clothing to prevent skin contact.[1]
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o Respiratory Protection: If ventilation is insufficient, use a suitable respirator.[1]

First Aid and Accidental Release Measures

In the event of exposure or accidental release, the following procedures should be followed.

5.1 First Aid Measures:

Eye Contact: Immediately flush eyes with large amounts of water, separating eyelids with
fingers. Remove contact lenses if present. Seek prompt medical attention.[1]

Skin Contact: Rinse skin thoroughly with plenty of water. Remove contaminated clothing and
shoes. Call a physician if irritation persists.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, administer cardiopulmonary
resuscitation (CPR). Avoid mouth-to-mouth resuscitation.[1]

Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Call a physician.[1]

5.2 Accidental Release Measures:

Personal Precautions: Use full personal protective equipment. Avoid breathing vapors, mist,
or gas. Ensure adequate ventilation and evacuate personnel to safe areas.[1]

Environmental Precautions: Prevent further leakage or spillage. Keep the product away from
drains and water courses.[1]

Methods for Cleaning Up: Absorb the solution with a liquid-binding material such as diatomite
or universal binders. Decontaminate surfaces and equipment by scrubbing with alcohol.
Dispose of contaminated material according to regulations.[1]

Stability and Reactivity

Reactivity: No data available.[1]

Chemical Stability: The product is stable under recommended storage conditions.[1]

Possibility of Hazardous Reactions: No data available.[1]
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» Conditions to Avoid: Exposure to light.[2]
» Incompatible Materials: Strong acids/alkalis and strong oxidizing/reducing agents.[1]

o Hazardous Decomposition Products: Under fire conditions, may decompose and emit toxic
fumes.[1]

Toxicological and Ecological Information

Detailed toxicological and ecotoxicological studies for Biotin-16-UTP are not extensively
reported in the available literature. The existing data indicates a low hazard profile.

Acute Toxicity: Not classified due to lack of data.[2]

» Skin Corrosion/Irritation: Not classified due to lack of data.[2]

o Serious Eye Damage/Eye Irritation: Not classified due to lack of data.[2]
o Respiratory or Skin Sensitization: Not classified due to lack of data.[2]

o Germ Cell Mutagenicity: Not classified due to lack of data.[2]

» Carcinogenicity: Not classified due to lack of data.[2]

o Reproductive Toxicity: Classified based on available data, though specifics are not provided
in the search results.[1]

o Ecotoxicity: No data is available, but it is not expected to adsorb on soil.[2]

Logical Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of Biotin-16-UTP from
receipt to disposal.
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Click to download full resolution via product page

Caption: Safe handling workflow for Biotin-16-UTP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Biotin-16-UTP: A Comprehensive Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15588680#biotin-16-utp-safety-and-handling-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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